Cas no 51748-01-7 (4-Chloro-3-hydroxybenzonitrile)
51748-01-7 structure
Product Name:4-Chloro-3-hydroxybenzonitrile
CAS No:51748-01-7
MF:C7H4ClNO
MW:153.565760612488
MDL:MFCD16999195
CID:1023220
PubChem ID:18439980
Update Time:2025-04-20
4-Chloro-3-hydroxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-hydroxybenzonitrile
- Benzonitrile, 4-chloro-3-hydroxy-
- SCHEMBL3759580
- Benzonitrile, 4-chloro-3-hydroxy-
- C75425
- AKOS022178219
- DA-39641
- BCA74801
- MB25577
- MFCD16999195
- 2-CHLORO-5-CYANOPHENOL
- KRDRCVJCTNBELJ-UHFFFAOYSA-N
- DS-8306
- SY115182
- 51748-01-7
-
- MDL: MFCD16999195
- Inchi: 1S/C7H4ClNO/c8-6-2-1-5(4-9)3-7(6)10/h1-3,10H
- InChI Key: KRDRCVJCTNBELJ-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C#N)C=C1O
Computed Properties
- Exact Mass: 152.9981414g/mol
- Monoisotopic Mass: 152.9981414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 44Ų
Experimental Properties
- Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 254.0±25.0 ºC (760 Torr),
- Flash Point: 107.4±23.2 ºC,
- Solubility: Very slightly soluble (0.46 g/l) (25 º C),
4-Chloro-3-hydroxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM122987-1g |
4-chloro-3-hydroxybenzonitrile |
51748-01-7 | 95+% | 1g |
$296 | 2021-06-17 | |
| Chemenu | CM122987-5g |
4-chloro-3-hydroxybenzonitrile |
51748-01-7 | 95+% | 5g |
$887 | 2021-06-17 | |
| Chemenu | CM122987-10g |
4-chloro-3-hydroxybenzonitrile |
51748-01-7 | 95+% | 10g |
$1477 | 2021-06-17 | |
| Alichem | A014002560-250mg |
4-Chloro-3-hydroxybenzonitrile |
51748-01-7 | 97% | 250mg |
$494.40 | 2023-09-01 | |
| Alichem | A014002560-500mg |
4-Chloro-3-hydroxybenzonitrile |
51748-01-7 | 97% | 500mg |
$831.30 | 2023-09-01 | |
| Alichem | A014002560-1g |
4-Chloro-3-hydroxybenzonitrile |
51748-01-7 | 97% | 1g |
$1460.20 | 2023-09-01 | |
| Apollo Scientific | OR908131-250mg |
4-Chloro-3-hydroxybenzonitrile |
51748-01-7 | 98% | 250mg |
£35.00 | 2025-02-20 | |
| Apollo Scientific | OR908131-1g |
4-Chloro-3-hydroxybenzonitrile |
51748-01-7 | 98% | 1g |
£90.00 | 2025-02-20 | |
| TRC | C422063-25mg |
4-Chloro-3-hydroxybenzonitrile |
51748-01-7 | 25mg |
$75.00 | 2023-05-18 | ||
| TRC | C422063-50mg |
4-Chloro-3-hydroxybenzonitrile |
51748-01-7 | 50mg |
$110.00 | 2023-05-18 |
4-Chloro-3-hydroxybenzonitrile Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
51748-01-7 (4-Chloro-3-hydroxybenzonitrile) Related Products
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- 51786-11-9(2-Chloro-3-hydroxybenzonitrile)
- 3336-32-1(Benzonitrile,3,5-dichloro-2-hydroxy-)
- 1891-95-8(3,5-dichloro-4-hydroxy-benzonitrile)
- 13073-27-3(3-chloro-2-hydroxybenzonitrile)
- 852177-70-9(Benzonitrile,3-chloro-4,5-dihydroxy-)
- 102151-33-7(3-Chloro-4-methoxybenzonitrile)
- 473923-97-6(3-Chloro-5-hydroxybenzonitrile)
- 173900-45-3(3-chloro-4-hydroxy-5-methylbenzonitrile)
- 58543-90-1(Benzonitrile, 4-chloro-2,5-dihydroxy-)
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